Cas no 1780-36-5 (2,4,6-Trichloro-5-methylpyrimidine)

• Product Name: 2,4,6-Trichloro-5-methylpyrimidine
• CAS No: 1780-36-5
• MF: C₅H₃Cl₃N₂
• MW: 197.449717760086
• MDL: MFCD00233525
• CID: 41988
• PubChem ID: 232789
• Update Time: 2025-10-29

2,4,6-Trichloro-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloro-5-methylpyrimidine
• 2,3-DIHYDROBENZOFURAN-6-AMINE
• 2,4,6-Trichlor-5-methyl-pyrimidin
• 2,4,6-trichloro-5-methyl-pyrimidine
• 5-methyl-2,4,6-trichloropyrimidine
• 2,6-Trichloro-5-methylpyrimidine
• NSC-30722
• Z1255379365
• 2,4,6-Trichloro-5-methylpyrimidine, 97%
• NCI60_002626
• CS-W002538
• methylpyrimidine
• methyl 2,4,6-trichloropyrimidine
• SY016045
• Pyrimidine,2,4,6-trichloro-5-methyl-
• AKOS000285087
• SCHEMBL812036
• A26856
• 1780-36-5
• Pyrimidine,4,6-trichloro-5-methyl-
• Pyrimidine, 2,4,6-trichloro-5-methyl-
• GS-6496
• NSC30722
• CHEMBL2001844
• AC-2386
• FT-0609846
• SB57238
• DTXSID70283267
• MFCD00233525
• 2,4,6-Trichloro-5-
• W-206252
• VTSWSQGDJQFXHB-UHFFFAOYSA-N
• EN300-155503
• AMY11527
• DB-019824

• MDL： MFCD00233525
• Inchi： 1S/C5H3Cl3N2/c1-2-3(6)9-5(8)10-4(2)7/h1H3
• InChI Key： VTSWSQGDJQFXHB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N=1)Cl)Cl)C

Computed Properties

• Exact Mass: 195.93600
• Monoisotopic Mass: 195.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.542
• Melting Point: 65-69 °C
• Boiling Point: 233.8 °C at 760 mmHg
• Flash Point: 117.7℃
• Refractive Index: 1.502
• PSA: 25.78000
• LogP: 2.74520

2,4,6-Trichloro-5-methylpyrimidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R22; R34
• HazardClass：8
• PackingGroup：Ⅱ
• Storage Condition：2-8 °C

Additional information on 2,4,6-Trichloro-5-methylpyrimidine

2,4,6-Trichloro-5-methylpyrimidine (CAS No. 1780-36-5): Properties, Applications, and Market Insights

2,4,6-Trichloro-5-methylpyrimidine (CAS No. 1780-36-5) is a halogenated pyrimidine derivative widely used in pharmaceutical and agrochemical synthesis. This compound, also known as 5-methyl-2,4,6-trichloropyrimidine, serves as a key intermediate in the production of various active ingredients. Its unique chemical structure, featuring three chlorine atoms and a methyl group on the pyrimidine ring, makes it highly reactive and valuable for further functionalization.

The physical and chemical properties of 2,4,6-trichloro-5-methylpyrimidine contribute to its versatility in organic synthesis. It typically appears as a white to off-white crystalline solid with a molecular weight of 197.45 g/mol. The presence of multiple chlorine atoms enhances its electrophilic character, allowing for nucleophilic substitution reactions that are crucial in building more complex molecules. Researchers often explore its reactivity patterns when developing new synthetic methodologies.

In the pharmaceutical industry, 2,4,6-trichloro-5-methylpyrimidine 1780-36-5 finds application as a building block for antiviral and antibacterial agents. Recent studies highlight its role in synthesizing novel pyrimidine-based therapeutics, particularly in the development of kinase inhibitors and antimicrobial compounds. The compound's stability under various reaction conditions makes it particularly valuable for multi-step synthetic routes.

The agrochemical sector extensively utilizes 5-methyl-2,4,6-trichloropyrimidine in the production of herbicides and fungicides. Its structural features allow for the creation of compounds that effectively target specific plant pathogens while maintaining favorable environmental profiles. Manufacturers are increasingly interested in developing sustainable synthesis methods for this intermediate to align with green chemistry principles.

Recent market trends show growing demand for 2,4,6-trichloro-5-methylpyrimidine CAS 1780-36-5, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. Quality control remains a critical focus, with manufacturers implementing advanced analytical techniques like HPLC and GC-MS to ensure high purity standards. The compound's supply chain dynamics have gained attention following global disruptions, prompting discussions about regional production capabilities.

From a research perspective, scientists continue to investigate new applications for 2,4,6-trichloro-5-methylpyrimidine in materials science and specialty chemicals. Its potential use in electronic materials and organic semiconductors represents an emerging area of interest. The compound's ability to participate in cross-coupling reactions makes it valuable for creating conjugated systems with unique optoelectronic properties.

Environmental and handling considerations for 5-methyl-2,4,6-trichloropyrimidine follow standard laboratory safety protocols. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. Researchers emphasize the importance of understanding its degradation pathways to ensure responsible disposal and minimize environmental impact.

The synthesis of 2,4,6-trichloro-5-methylpyrimidine 1780-36-5 typically involves chlorination of 5-methylpyrimidine derivatives, with process optimization focusing on yield improvement and waste reduction. Recent patents disclose innovative catalytic systems that enhance the selectivity of these transformations, addressing industry needs for more efficient production methods.

Analytical characterization of 2,4,6-trichloro-5-methylpyrimidine includes standard spectroscopic techniques such as NMR and IR spectroscopy, along with mass spectrometry for structural confirmation. These methods are crucial for quality assurance in commercial batches, particularly when the compound serves as a pharmaceutical intermediate requiring strict impurity control.

Future developments surrounding CAS 1780-36-5 may focus on expanding its utility in medicinal chemistry through novel derivatization strategies. The growing interest in heterocyclic compounds for drug discovery continues to drive research into pyrimidine derivatives like this trichloromethyl variant. Additionally, advancements in continuous flow chemistry could revolutionize its production scale-up processes.

For researchers and industry professionals seeking 2,4,6-trichloro-5-methylpyrimidine suppliers, it's essential to verify certificates of analysis and regulatory compliance documentation. The compound's pricing and availability fluctuate based on raw material costs and regional demand patterns, making market monitoring an important aspect of procurement strategies.

In academic settings, 5-methyl-2,4,6-trichloropyrimidine serves as an excellent teaching tool for demonstrating nucleophilic aromatic substitution reactions. Its predictable reactivity patterns allow students to explore fundamental organic chemistry concepts while working with industrially relevant compounds.

The stability of 2,4,6-trichloro-5-methylpyrimidine CAS No. 1780-36-5 under various storage conditions has been well-documented, with recommendations for keeping the material in cool, dry environments away from strong bases. Proper storage maintains its shelf life and prevents decomposition that could affect subsequent reaction outcomes.

As regulatory landscapes evolve, manufacturers of 2,4,6-trichloro-5-methylpyrimidine must stay informed about changing compliance requirements in different markets. This includes monitoring updates to chemical inventories like TSCA in the United States and REACH in Europe, which may impact production and distribution protocols.

Emerging green chemistry approaches to producing 5-methyl-2,4,6-trichloropyrimidine focus on reducing organic solvent usage and improving atom economy. These sustainable methods align with broader industry trends toward environmentally friendly synthesis while maintaining cost competitiveness.

The versatility of 2,4,6-trichloro-5-methylpyrimidine 1780-36-5 ensures its continued importance in specialty chemical manufacturing. From drug discovery to crop protection applications, this compound remains a valuable tool for chemists seeking to build complex molecular architectures with precision and efficiency.